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Compound of Interest

Compound Name: 3-(4-Ethoxyphenoxy)azetidine

CAS No.: 1220028-44-3

Cat. No.: B1395504

Get Quote

3-(4-Ethoxyphenoxy)azetidine is composed of a central azetidine ring substituted at the 3-

position with a 4-ethoxyphenoxy group via an ether linkage. This structure is significant; the

azetidine ring acts as a bioisostere for other groups and can improve properties like metabolic

stability and solubility, while the phenoxy moiety provides a scaffold for aromatic interactions

with biological targets. The terminal ethoxy group can further influence lipophilicity and binding

interactions.
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Synthesis Pathway

N-Boc-3-hydroxyazetidine

Nucleophilic Substitution (SN2)
DMF, 60-80°C

4-Ethoxyphenol Deprotonation
(NaH or K₂CO₃)

N-Boc-3-(4-ethoxyphenoxy)azetidine Deprotection
(TFA or HCl) 3-(4-Ethoxyphenoxy)azetidine

Predicted MS/MS Fragmentation

[M+H]⁺
m/z = 194.12

[C₈H₉O₂]⁺
m/z = 137.06

(Loss of Azetidine)

- C₃H₇N

[C₃H₆N]⁺
m/z = 56.05

(Loss of Ethoxyphenol)

- C₈H₈O₂

[C₆H₅O]⁺
m/z = 93.03

(Loss of Ethylene from m/z 137)

- C₂H₄

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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